3-(Aminomethyl)benzamide

• IUPAC Name: 3-(aminomethyl)benzamide
• InChI: InChI=1S/C8H10N2O/c9-5-6-2-1-3-7(4-6)8(10)11/h1-4H,5,9H2,(H2,10,11)
• InChI Key: HYHLWVJLJXARGY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(=O)N)CN
• Molecular Formula: C8H10N2O
• DSSTOX Substance ID: DTXSID10435566
• Molecular Weight: 150.18 g/mol
• CAS No.: 102562-86-7

Description

3-(Aminomethyl)benzamide is a useful research compound. Its molecular formula is C8H10N2O and its molecular weight is 150.18 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

• Renal Ischemia/Reperfusion Injury : 3-(Aminomethyl)benzamide, also referred to as 3-amino benzamide, demonstrates protective effects against renal ischemia/reperfusion injury. It reduces oxidative stress and nitrosative stress, thereby improving renal function and minimizing histological alterations in kidneys (Oztaş et al., 2009).

• Poly(ADP-ribose) Synthetase Inhibition : This compound, along with 3-methoxybenzamide, has potential as competitive inhibitors of poly(ADP-ribose) synthetase, important in DNA repair mechanisms, with a Ki value of less than 2 microM, indicating strong inhibition potential (Purnell & Whish, 1980).

• Esophageal Burn Treatment : It effectively reduces damage and stricture formation after caustic esophageal burns in rat models, showing potential for treatment in similar human injuries (Guven et al., 2008).

• Antiarrhythmic Activity : Novel derivatives of 4-[(methylsulfonyl)amino]benzamides, including this compound, exhibit potent Class III antiarrhythmic activity, indicating potential for heart rhythm disorder treatments (Ellingboe et al., 1992).

• Viral Entry Inhibition : 4-(Aminomethyl)benzamides show potential as potent entry inhibitors of Ebola and Marburg viruses, which could lead to new therapeutic agents for treating these infections (Gaisina et al., 2020).

• Cell Viability and Metabolism : It affects cell viability, glucose metabolism, and DNA synthesis, which can limit its usefulness in certain research contexts (Milam & Cleaver, 1984).

• Anticancer Potential : Derivatives of 4-(aminomethyl)benzamide exhibit potent inhibitory activity against receptor tyrosine kinases, suggesting potential as anticancer agents (Kalinichenko et al., 2019).

• Antibacterial Applications : Ortho-amino benzamide derivatives are effective intermediates for synthesizing various antimicrobial and antifungal compounds, showing potential antibacterial activity (Ammaji et al., 2019).

Mechanism of Action

Target of Action

The primary target of 3-(Aminomethyl)benzamide is Poly ADP Ribose Polymerase (PARP) . PARP is an enzyme responsible for DNA repair, transcription control, and programmed cell death .

Mode of Action

This compound acts as an inhibitor of PARP . The structure of 3-aminobenzamide is similar to that of NAD+, a substrate of PARP . Therefore, it binds to PARP and prevents it from using up NAD+ . This inhibition of PARP activity impacts the DNA repair process, transcription control, and programmed cell death .

Biochemical Pathways

The inhibition of PARP by this compound affects the DNA repair pathways . When PARP is activated, it rapidly uses up stores of NAD+ in the cell as it performs DNA repair . By inhibiting PARP, this compound prevents the depletion of NAD+, thereby affecting the DNA repair process .

Result of Action

The inhibition of PARP by this compound leads to a decrease in DNA repair, changes in transcription control, and alterations in programmed cell death . Low levels of NAD+ can deplete the amount of ATP found in the cell, which can lead to cell death .

Biochemical Analysis

Biochemical Properties

It is known that benzamides, the class of compounds to which 3-(Aminomethyl)benzamide belongs, can interact with various enzymes and proteins .

Cellular Effects

The specific cellular effects of this compound are not well-documented in the literature. It is known that benzamides can have various effects on cells. For example, 3-Aminobenzamide, a similar compound, is known to inhibit poly ADP ribose polymerase (PARP), an enzyme responsible for DNA repair, transcription control, and programmed cell death .

Molecular Mechanism

The molecular mechanism of action of this compound is not well-documented in the literature. Benzamides are known to interact with various biomolecules. For example, 3-Aminobenzamide, a similar compound, binds to PARP and prevents it from using up NAD+, thus influencing gene expression .

Temporal Effects in Laboratory Settings

It is known that benzamides can have various effects over time, including changes in stability and degradation .

Dosage Effects in Animal Models

It is known that benzamides can have various effects at different dosages .

Metabolic Pathways

Benzamides are known to be involved in various metabolic pathways .

Transport and Distribution

Benzamides are known to interact with various transporters and binding proteins .

Subcellular Localization

It is known that benzamides can be localized to specific compartments or organelles based on targeting signals or post-translational modifications .